![molecular formula C8H15N3 B1287511 1-(1,3,5-trimethyl-1H-pyrazol-4-yl)ethanamine CAS No. 936940-12-4](/img/structure/B1287511.png)
1-(1,3,5-trimethyl-1H-pyrazol-4-yl)ethanamine
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Overview
Description
1-(1,3,5-Trimethyl-1H-pyrazol-4-yl)ethanamine, also known as trimethylpyrazole ethylamine (TMEA), is an organic compound that has been used in a variety of scientific research applications. It is a colorless, volatile liquid that is soluble in water, ethanol, and other organic solvents. It has a boiling point of 140°C and a melting point of -45°C. TMEA is a derivative of pyrazole, an aromatic five-membered ring that is composed of three carbon atoms and two nitrogen atoms.
Scientific Research Applications
Pyrazoline as a Scaffold for Monoamine Oxidase Inhibition
Pyrazoline derivatives have been identified as promising scaffolds for the inhibition of Monoamine Oxidase (MAO), an enzyme target for the treatment of various neuropsychiatric and neurodegenerative disorders. Research highlights the significance of substitution patterns on the pyrazoline nucleus for MAO inhibition, indicating that the bulkiness of substituents at the 1 and 3 positions of the scaffold could influence selectivity towards MAO-A and MAO-B isoforms (Mathew et al., 2013).
Therapeutic Targets for Neurodegenerative Disorders
Pyrazolines have shown potential in treating neurodegenerative diseases such as Alzheimer’s and Parkinson’s. Their neuroprotective properties, demonstrated through structure–activity relationships (SARs), molecular docking, anticholinesterase (anti-AChE), and monoamine oxidase (MAO A/B) inhibitory actions, position them as valuable heteroaromatic scaffolds in drug development for neurodegenerative disorders (Ahsan et al., 2022).
Pyrazoline Derivatives for Anticancer Activity
The anticancer activity of pyrazoline derivatives has been explored through various synthetic strategies, underscoring the heterocyclic compound's potential as a versatile pharmacophore. The extensive review of patent literature highlights the significant biological effect of pyrazoline derivatives against cancer, showcasing the compound's potential as a novel moiety in cancer research (Ray et al., 2022).
Synthetic Strategies and Medicinal Applications
The synthesis and medicinal applications of pyrazoline and pyrazole derivatives have been extensively studied, revealing their broad pharmacological effects. These compounds exhibit antimicrobial, anti-inflammatory, analgesic, antidepressant, and anticancer activities, among others, making them a focal point for new drug development (Shaaban et al., 2012).
Safety and Hazards
Properties
IUPAC Name |
1-(1,3,5-trimethylpyrazol-4-yl)ethanamine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H15N3/c1-5(9)8-6(2)10-11(4)7(8)3/h5H,9H2,1-4H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZTWKRDLLRAVAFV-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NN1C)C)C(C)N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H15N3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40598870 |
Source
|
Record name | 1-(1,3,5-Trimethyl-1H-pyrazol-4-yl)ethan-1-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40598870 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
153.22 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
936940-12-4 |
Source
|
Record name | α,1,3,5-Tetramethyl-1H-pyrazole-4-methanamine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=936940-12-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1-(1,3,5-Trimethyl-1H-pyrazol-4-yl)ethan-1-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40598870 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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